Cas no 116883-62-6 ((S)-5-Iodo Naproxen)

• Product Name: (S)-5-Iodo Naproxen
• CAS No: 116883-62-6
• MF: C₁₄H₁₃IO₃
• MW: 356.155696630478
• CID: 1060722
• PubChem ID: 329769058
• Update Time: 2025-05-21

(S)-5-Iodo Naproxen Chemical and Physical Properties

Names and Identifiers

• (S)-5-Iodo Naproxen
• (S)-5-Iodo-6-Methoxy-α-Methyl-2-naphthaleneacetic Acid
• (αS)-5-Iodo-6-methoxy-α-methyl-2-naphthaleneacetic acid
• (2S)-2-(5-Iodo-6-methoxy-2-naphthyl)propionic acid
• Naproxen Impurity D (PhEur)
• (S)-5-Iodonaproxen
• Naproxen impurity D
• 5-Iodo naproxen, (S)-
• (2S)-2-(5-Iodo-6-methoxynaphthalen-2-yl)propanoic acid, pharmaceutical impurity standard
• J5ELY41W9V
• Q27281225
• (2S)-2-(5-Iodo-6-methoxynaphthalen-2-yl)propanoic Acid; Naproxen Imp. D (EP); 5-Iodonaproxen; Naproxen Impurity D
• UNII-J5ELY41W9V
• Naproxen sodium impurity D [EP]
• (2S)-2-(5-Iodo-6-methoxynaphthalen-2-yl)propanoic Acid (5-Iodonaproxen)
• (2S)-2-(5-Iodo-6-methoxynaphthalen-2-yl)propanoic acid
• NAPROXEN SODIUM IMPURITY D [EP IMPURITY]
• Naproxen impurity D [EP]
• 2-NAPHTHALENEACETIC ACID, 5-IODO-6-METHOXY-.ALPHA.-METHYL-, (S)-
• 116883-62-6
• 2-Naphthaleneacetic acid, 5-iodo-6-methoxy-alpha-methyl-, (S)-
• MFCD27967014
• NAPROXEN IMPURITY D [EP IMPURITY]
• 5-Iodonaproxen, (S)-
• (S)-5-Iodo-6-methoxy-alpha-methyl-2-naphthaleneacetic Acid
• (S)-2-(5-Iodo-6-methoxynaphthalen-2-yl)propanoic acid

• MDL： MFCD27967014
• Inchi： 1S/C14H13IO3/c1-8(14(16)17)9-3-5-11-10(7-9)4-6-12(18-2)13(11)15/h3-8H,1-2H3,(H,16,17)/t8-/m0/s1
• InChI Key： MNTGUQDQTXNYMT-QMMMGPOBSA-N
• SMILES： IC1=C(C=CC2C=C(C=CC=21)[C@@H](C(=O)O)C)OC

Computed Properties

• Exact Mass: 355.99094g/mol
• Monoisotopic Mass: 355.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Optical Activity: [α]/D 41±4°, c = 1 in chloroform

(S)-5-Iodo Naproxen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Additional information on (S)-5-Iodo Naproxen

Comprehensive Overview of (S)-5-Iodo Naproxen (CAS No. 116883-62-6): Properties, Applications, and Research Insights

(S)-5-Iodo Naproxen (CAS No. 116883-62-6) is a chiral derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID) Naproxen, modified with an iodine substituent at the 5-position of its naphthalene ring. This structural alteration enhances its utility in pharmaceutical research, particularly in radiopharmaceutical development and molecular imaging. The compound's stereospecificity (S-configuration) is critical for its biological activity, as it aligns with the enantiomeric preference of human cyclooxygenase (COX) enzymes.

In recent years, (S)-5-Iodo Naproxen has gained attention due to its potential role in targeted drug delivery and cancer theranostics. Researchers are exploring its iodine moiety for radioisotope labeling (e.g., with iodine-125 or iodine-131), enabling applications in SPECT imaging and tumor-targeted therapy. This aligns with the growing demand for precision medicine solutions, a trending topic in biomedical journals and AI-driven drug discovery platforms.

The synthesis of (S)-5-Iodo Naproxen typically involves electrophilic aromatic iodination of (S)-Naproxen, preserving its enantiomeric purity. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its structural integrity. Its lipophilicity (logP ~3.5) and plasma protein binding characteristics make it a subject of pharmacokinetic studies, frequently discussed in ADME optimization research.

Beyond imaging, this compound serves as a molecular probe to study COX-2 inhibition mechanisms. With increasing Google searches for "COX-2 selective inhibitors" and "NSAID side effect mitigation", (S)-5-Iodo Naproxen offers a model system to investigate isoform-specific interactions. Recent publications highlight its use in cryo-EM studies of COX-2 complexes, addressing the popular query "how do NSAIDs bind to COX enzymes?"

From a commercial perspective, (S)-5-Iodo Naproxen is supplied as a high-purity reference standard (typically ≥98% by HPLC analysis). Storage recommendations (-20°C protected from light) reflect the compound's sensitivity to photodegradation and racemization, important considerations for laboratories handling chiral pharmaceuticals. These stability factors are frequently searched in chemical storage guidelines and pharmaceutical formulation forums.

Emerging applications include its use in metal-catalyzed cross-coupling reactions, leveraging the iodine atom for C-C bond formation in medicinal chemistry. This connects to the hot topic of "transition metal catalysis in drug synthesis", which shows rising search volume in chemical databases and patent literature. The compound's structure-activity relationship (SAR) data also contributes to cheminformatics models predicting NSAID derivatives.

Environmental and regulatory aspects of (S)-5-Iodo Naproxen follow ICH guidelines for pharmaceutical impurities. Its ecotoxicological profile is under study, responding to growing public interest in "green chemistry in pharma" and "API environmental persistence". Analytical methods for its detection in water systems are being developed, addressing concerns about pharmaceutical pollution.

In conclusion, (S)-5-Iodo Naproxen (CAS No. 116883-62-6) represents a versatile tool bridging traditional NSAID pharmacology with modern molecular imaging and catalysis research. Its dual role as a biochemical probe and radiopharmaceutical precursor ensures continued relevance in both academic and industrial settings, particularly in the context of personalized healthcare innovations.